Phenyl beta-D-glucopyranosiduronic acid

• CAS No.: 17685-05-1
• Product Name: Phenyl beta-D-glucopyranosiduronic acid
• Molecular Formula: C12H14O7
• Molecular Weight: 270.23 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12+/m0/s1
• Standard InChIKey: WVHAUDNUGBNUDZ-GOVZDWNOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
• SMILES: C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Canonical SMILES: C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
• Physical Description: Solid
• Description: Phenol glucuronide belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Phenol glucuronide is soluble (in water) and a weakly acidic compound (based on its pKa). Phenol glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, phenol glucuronide is primarily located in the cytoplasm. Phenol glucuronide can be converted into phenol.; Phenol O-(beta-D-glucuronide) is a beta-D-glucosiduronic acid that is the glucuronide conjugate of phenol. It derives from a phenol.
• Synonyms: Phenyl β-D-Glucopyranosiduronic Acid; Phenyl β-D-Glucosiduronic Acid
• PubChem Compound: 87235
• Last Modified: Nov 11 2021